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Compound of Interest

Compound Name: DL-Glutamic acid-d5

Cat. No.: B570452 Get Quote

DL-Glutamic Acid-d5: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a detailed overview of the physical and chemical properties of DL-
Glutamic acid-d5, a deuterated isotopologue of glutamic acid. This compound is a critical tool

in various research applications, particularly in metabolic studies and as an internal standard

for mass spectrometry-based quantification of glutamic acid.

Core Physical and Chemical Properties
DL-Glutamic acid-d5, with the chemical formula C5H4D5NO4, is a stable, non-radioactive

isotopic variant of DL-Glutamic acid.[1][2] The incorporation of five deuterium atoms results in a

higher molecular weight compared to its non-deuterated counterpart, a key feature utilized in

analytical methodologies.
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Property Value Source

Molecular Formula C5H4D5NO4 [1][2]

Molecular Weight 152.16 g/mol [2][3][4][5]

Exact Mass 152.08454150 Da [3]

CAS Number 14341-79-8 [2][6]

Melting Point
205 °C (decomposes) (for L-

Glutamic acid-d5)
[5]

Solubility Slightly soluble in water. [1]

Appearance Solid [1][5]

Isotopic Purity
≥97-99% deuterated forms

(d1-d5)
[1][4][5]

Experimental Protocols
Quantification of Glutamic Acid using LC-MS/MS with
DL-Glutamic Acid-d5 as an Internal Standard
DL-Glutamic acid-d5 is frequently employed as an internal standard in liquid chromatography-

mass spectrometry (LC-MS/MS) methods to accurately quantify glutamic acid in biological

matrices. Its chemical similarity to the analyte ensures comparable extraction efficiency and

ionization response, while its distinct mass allows for separate detection.

Sample Preparation:

Precipitation: To 50 µL of a biological sample (e.g., plasma), add 150 µL of a protein

precipitation solution, such as acetonitrile or methanol. This solution should contain DL-
Glutamic acid-d5 at a known concentration.

Vortexing: Thoroughly mix the sample and precipitation solution by vortexing for

approximately 30 seconds.
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Centrifugation: Pellet the precipitated proteins by centrifuging the samples at 10,000 x g for

10 minutes at 4°C.

Supernatant Transfer: Carefully transfer the resulting supernatant, which contains the

analyte and the internal standard, to a new microcentrifuge tube or a 96-well plate for

subsequent LC-MS/MS analysis.[7]

Method Validation:

For reliable quantification, the analytical method should be validated according to established

guidelines. Key parameters to assess include:

Specificity and Selectivity: Ensure no interfering peaks are present at the retention times of

the analyte and internal standard by analyzing blank matrix samples.

Linearity: Establish a calibration curve by analyzing a series of standards with known

concentrations to demonstrate a linear relationship between the analyte/internal standard

peak area ratio and concentration.[7]

Glutamate Signaling Pathways
Glutamic acid is the most abundant excitatory neurotransmitter in the mammalian central

nervous system.[8][9] It plays a crucial role in a vast array of neuronal functions, including

learning, memory, and synaptic plasticity.[9][10] Glutamate exerts its effects by binding to and

activating both ionotropic and metabotropic receptors on postsynaptic neurons.[8][9][10]

The Glutamate-Glutamine Cycle
The concentration of glutamate in the synaptic cleft is tightly regulated by the glutamate-

glutamine cycle, a process involving both neurons and glial cells (astrocytes). This cycle

ensures a steady supply of glutamate for neurotransmission while preventing excitotoxicity.[8]

[11]
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Caption: The Glutamate-Glutamine Cycle.

Glutamate Receptor Signaling Overview
Upon release into the synaptic cleft, glutamate binds to ionotropic and metabotropic receptors,

initiating downstream signaling cascades. Ionotropic receptors (e.g., NMDA, AMPA) are ligand-

gated ion channels that mediate fast excitatory neurotransmission.[8] Metabotropic glutamate

receptors (mGluRs) are G-protein coupled receptors that modulate synaptic activity more

slowly.[10][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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